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Compound of Interest

Compound Name: 4-(2-Bromoethyl)benzoic acid

Cat. No.: B108659

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical reagents is a cornerstone of laboratory safety and
environmental responsibility. This guide provides essential, step-by-step procedures for the
safe disposal of 4-(2-Bromoethyl)benzoic acid, ensuring the protection of both laboratory
personnel and the environment.

Key Safety and Physical Properties

A thorough understanding of the substance's properties is the first step in safe handling. The
following table summarizes the key quantitative data for 4-(2-Bromoethyl)benzoic acid.

Property Value

Molecular Formula C9H9Bro2

Molecular Weight 229.07 g/mol [1]

Melting Point 206-208°C[2]

Boiling Point 332.5°C at 760 mmHg[2]
Flash Point Not available
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This compound is classified as a skin and eye irritant.[1][3][4] Appropriate personal protective
equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should
be worn at all times when handling this substance.[3][4]

Disposal Protocol: A Step-by-Step Approach

The primary principle for the disposal of 4-(2-Bromoethyl)benzoic acid is to treat it as
hazardous chemical waste. It should not be disposed of down the drain or in regular trash.[4][5]
Adherence to local, state, and federal regulations is mandatory.[4][5]

[. Small Spills (Solid)

e Evacuate and Ventilate: Ensure the immediate area of the spill is clear of personnel and
increase ventilation to the extent possible without spreading the dust.

e Don Appropriate PPE: At a minimum, wear safety goggles with side shields, chemical-
resistant gloves (such as nitrile), and a lab coat. For larger spills or in poorly ventilated areas,
respiratory protection may be necessary.[3]

o Contain the Spill: Carefully sweep the solid material into a designated, labeled hazardous
waste container using non-sparking tools.[3][6] Avoid generating dust.

» Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent
(e.g., ethanol or acetone), followed by soap and water. Place all cleaning materials into the
hazardous waste container.

o Label and Store: Securely close the waste container, and label it clearly as "Hazardous
Waste: 4-(2-Bromoethyl)benzoic acid" along with the date and any other information
required by your institution's environmental health and safety (EHS) department.

¢ Arrange for Pickup: Contact your institution's EHS department to arrange for the proper
disposal of the waste container.

Il. Unused or Waste Product

o Containerize: Keep the 4-(2-Bromoethyl)benzoic acid in its original or a compatible, well-
sealed, and clearly labeled container.[3]
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e Segregate: Store the waste container in a designated hazardous waste accumulation area,
away from incompatible materials.

» Professional Disposal: The disposal of this chemical should be handled by a licensed
professional waste disposal company.[5][6] Your institution's EHS department will coordinate
this. In many cases, chemical incineration is the preferred method of disposal.[6]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of 4-(2-
Bromoethyl)benzoic acid.
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Caption: Decision workflow for the disposal of 4-(2-Bromoethyl)benzoic acid.
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By adhering to these procedures, researchers can ensure a safe laboratory environment and
contribute to the responsible management of chemical waste. Always consult your institution's
specific safety protocols and EHS guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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